Cas no 300816-11-9 (1H-Benz[de]isoquinoline-2(3H)-butanamide,N-hydroxy-1,3-dioxo-)

1H-Benz[de]isoquinoline-2(3H)-butanamide,N-hydroxy-1,3-dioxo- structure
300816-11-9 structure
Product Name:1H-Benz[de]isoquinoline-2(3H)-butanamide,N-hydroxy-1,3-dioxo-
CAS No:300816-11-9
MF:C16H14N2O4
MW:298.293364048004
CID:304053
PubChem ID:3785
Update Time:2025-04-19

1H-Benz[de]isoquinoline-2(3H)-butanamide,N-hydroxy-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benz[de]isoquinoline-2(3H)-butanamide,N-hydroxy-1,3-dioxo-
    • NULLSCRIPT
    • 300816-11-9
    • SCHEMBL411512
    • CS-0065905
    • HDInhib_000069
    • Z56880376
    • Q27216241
    • BRD-K76097666-001-02-1
    • SCHEMBL411511
    • EG-0076
    • AB00074685-01
    • SR-01000388355-1
    • 4-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-hydroxybutanamide
    • CHEBI:125630
    • 4-(1,3-dioxobenzo[de]isoquinolin-2-yl)-N-hydroxybutanamide
    • SMP2_000267
    • 4-(1,3-Dioxo-1H,3H-benzo[de]isoquinolin-2-yl)-N-hydroxybutanamide
    • CBChromo1_000059
    • 4-{2,4-dioxo-3-azatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaen-3-yl}-N-hydroxybutanamide
    • J-017768
    • HY-118421
    • CBDivE_003232
    • 4-(1,3-dioxo-2-benzo[de]isoquinolinyl)-N-hydroxybutanamide
    • AKOS000273602
    • SR-01000388355
    • STL581997
    • 4-{2,4-DIOXO-3-AZATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAEN-3-YL}-N-HYDROXYBUTANAMIDE
    • CHEMBL5282405
    • DB-218213
    • Inchi: 1S/C16H14N2O4/c19-13(17-22)8-3-9-18-15(20)11-6-1-4-10-5-2-7-12(14(10)11)16(18)21/h1-2,4-7,22H,3,8-9H2,(H,17,19)
    • InChI Key: GBPSCCPAXYTNMB-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CC3=CC=CC(C(N1CCCC(NO)=O)=O)=C23

Computed Properties

  • Exact Mass: 298.09500
  • Monoisotopic Mass: 298.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.7A^2
  • XLogP3: 1.3

Experimental Properties

  • Melting Point: 171-172℃
  • PSA: 88.40000
  • LogP: 1.62920
  • Sensitiveness: Light Sensitive

1H-Benz[de]isoquinoline-2(3H)-butanamide,N-hydroxy-1,3-dioxo- Security Information

1H-Benz[de]isoquinoline-2(3H)-butanamide,N-hydroxy-1,3-dioxo- Pricemore >>

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